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Compound of Interest

Compound Name: NH-bis-PEG2

Cat. No.: B15608613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of NH-bis-PEG2, a valuable bifunctional linker molecule. Its unique structure,

featuring a central secondary amine with two flanking di(ethylene glycol) chains, makes it a

critical component in the construction of complex bioconjugates, including Antibody-Drug

Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Core Chemical Properties
NH-bis-PEG2, also known by its systematic IUPAC name 2-(2-{[2-(2-

hydroxyethoxy)ethyl]amino}ethoxy)ethanol, is a hydrophilic linker that imparts increased water

solubility to the molecules it connects. Its chemical properties are summarized in the table

below, alongside a common protected derivative, NH-bis(PEG2-Boc), for comparison.
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Property NH-bis-PEG2 NH-bis(PEG2-Boc)

CAS Number 54384-47-3[1] 2182601-69-8

Molecular Formula C₈H₁₉NO₄[1] C₂₂H₄₅N₃O₈

Molecular Weight 193.24 g/mol [1] 479.6 g/mol

IUPAC Name

2-(2-{[2-(2-

hydroxyethoxy)ethyl]amino}eth

oxy)ethanol

Not Available

Synonyms

NH-bis(PEG2-OH), 2,2'-

((azanediylbis(ethane-2,1-

diyl))bis(oxy))bis(ethan-1-ol)

Boc-NH-PEG2-NH-PEG2-Boc

Physical Form Liquid Not Available

Solubility
Soluble in Water, DMSO, DMF,

DCM

Soluble in Water, DMSO, DMF,

DCM

Purity Typically ≥95% Typically >96%

Storage Conditions
Room temperature, sealed in a

dry environment
-20°C

Synthesis of NH-bis-PEG2
The synthesis of NH-bis-PEG2 can be achieved through several routes. A common and

effective method involves the ethoxylation of diethanolamine with ethylene oxide. This process

is typically conducted under controlled temperature and pressure to ensure the desired degree

of ethoxylation and to minimize the formation of higher-order PEGylated byproducts.

Experimental Protocol: Ethoxylation of Diethanolamine
Materials:

Diethanolamine

Ethylene oxide
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Acidic or basic catalyst (e.g., potassium hydroxide)

Inert solvent (e.g., toluene)

Nitrogen gas supply

Reaction vessel with temperature and pressure control

Distillation apparatus for purification

Procedure:

Reactor Preparation: A high-pressure reaction vessel is charged with diethanolamine and a

catalytic amount of potassium hydroxide. The reactor is then purged with nitrogen to create

an inert atmosphere.

Heating: The mixture is heated to the reaction temperature, typically in the range of 120-

160°C.

Ethylene Oxide Addition: Ethylene oxide is slowly introduced into the reactor. The pressure is

carefully monitored and maintained within a safe operating range. The reaction is

exothermic, and cooling may be required to control the temperature.

Reaction Monitoring: The reaction progress is monitored by analyzing aliquots to determine

the consumption of diethanolamine and the formation of the desired product.

Termination and Purification: Once the desired degree of ethoxylation is achieved, the

reaction is stopped by cooling the reactor and venting any unreacted ethylene oxide. The

catalyst is then neutralized. The crude product is purified by vacuum distillation to isolate the

NH-bis-PEG2.

This protocol is a generalized representation based on industrial processes for ethoxylation of

amines. Specific reaction conditions, such as catalyst concentration, temperature, pressure,

and reaction time, may be optimized to improve yield and purity.

Applications in Bioconjugation
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The bifunctional nature of NH-bis-PEG2 makes it an ideal linker for connecting two different

molecular entities. The central secondary amine can be functionalized, while the terminal

hydroxyl groups can be activated for conjugation.

Role in Antibody-Drug Conjugates (ADCs)
In ADCs, a linker connects a monoclonal antibody, which targets a specific antigen on cancer

cells, to a potent cytotoxic drug. NH-bis-PEG2 can be a core component of this linker,

providing spacing and hydrophilicity to the conjugate.
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Caption: Role of NH-bis-PEG2 as a linker in ADC construction.

Role in Proteolysis Targeting Chimeras (PROTACs)
PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The linker is a critical component that dictates the distance and orientation

between the target protein-binding ligand and the E3 ligase-binding ligand.
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Caption: Logical diagram of a PROTAC utilizing an NH-bis-PEG2 linker.

Conclusion
NH-bis-PEG2 is a versatile and valuable tool in the field of bioconjugation and drug

development. Its well-defined structure, hydrophilicity, and bifunctional nature allow for the

precise construction of complex molecules with improved pharmacokinetic and

pharmacodynamic properties. The synthetic route via ethoxylation of diethanolamine provides a

scalable method for its production, enabling its widespread use in research and pharmaceutical

applications. As the fields of ADCs and PROTACs continue to advance, the demand for well-

characterized and versatile linkers like NH-bis-PEG2 is expected to grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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